BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physicochemical Properties of
3-(Aminomethyl)-2-methyloxolan-3-ol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

3-(Aminomethyl)-2-methyloxolan-
3-ol

cat. No.: B1528310

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed analysis of the molecular weight and chemical formula for
the compound 3-(Aminomethyl)-2-methyloxolan-3-ol. Information available in public
chemical databases for this specific substituted oxolane is limited, suggesting it may be a novel
or less-documented chemical entity. The data presented herein is derived from its systematic
IUPAC name.

Molecular Structure and Formula

The chemical name "3-(Aminomethyl)-2-methyloxolan-3-ol" delineates a specific molecular
architecture. The "oxolan" base indicates a five-membered saturated ring containing one
oxygen atom, also known as tetrahydrofuran. The substituents are designated as follows:

o A methyl group (-CHs) at the 2-position.
e A hydroxyl group (-OH) at the 3-position.
e An aminomethyl group (-CHzNH2) at the 3-position.

Based on this structural information, the molecular formula is determined by summing the
constituent atoms. The analysis yields a molecular formula of CeH13NO-.
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Molecular Weight

The molecular weight is calculated from the molecular formula using the standard atomic
weights of the constituent elements.

e Carbon (C): 6 atoms x 12.011 u =72.066 u
e Hydrogen (H): 13 atoms x 1.008 u = 13.104 u
e Nitrogen (N): 1 atom x 14.007 u = 14.007 u
e Oxygen (O): 2 atoms x 15.999 u = 31.998 u

The calculated molecular weight of 3-(Aminomethyl)-2-methyloxolan-3-ol is 131.18 g/mol .

Data Summary

For ease of reference, the key quantitative data for 3-(Aminomethyl)-2-methyloxolan-3-ol are
summarized in the table below.

Property Value

Molecular Formula CeH13NO:2

Molecular Weight 131.18 g/mol

Constituent Atoms Carbon, Hydrogen, Nitrogen, Oxygen

Logical Derivation of Molecular Properties

The following diagram illustrates the logical workflow from the chemical nomenclature to the
determination of the molecular formula and weight.
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Chemical Nomenclature

3-(Aminomethyl)-2-methyloxolan-3-ol
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Caption: Logical workflow for deriving molecular formula and weight.

Experimental Protocols

As this technical guide is based on the theoretical analysis of the chemical structure derived
from its name, no experimental protocols for synthesis or analysis can be cited. Researchers
interested in this compound would need to develop and validate their own methodologies.

« To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 3-
(Aminomethyl)-2-methyloxolan-3-ol]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b1528310#3-aminomethyl-2-methyloxolan-3-ol-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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